Cas no 2172619-19-9 (4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbut-2-enoic acid)

• Product Name: 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbut-2-enoic acid
• CAS No: 2172619-19-9
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 6241450
• PubChem ID: 165511690
• Update Time: 2025-06-11

4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbut-2-enoic acid
• 4-{[2-bromo-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-2-methylbut-2-enoic acid
• 2172619-19-9
• EN300-1530424

• Inchi： 1S/C27H23BrN2O5/c1-16(26(32)33)12-13-29-25(31)22-14-17(10-11-24(22)28)30-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-12,14,23H,13,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/b16-12+
• InChI Key： GESXOJDYCPNJDM-FOWTUZBSSA-N
• SMILES： BrC1C=CC(=CC=1C(NC/C=C(/C(=O)O)\C)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbut-2-enoic acid

Comprehensive Analysis of 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbut-2-enoic acid (CAS No. 2172619-19-9)

The compound 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbut-2-enoic acid (CAS No. 2172619-19-9) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its complex structure features a fluorenylmethoxycarbonyl (Fmoc) protecting group, a bromophenyl moiety, and a methylbutenoic acid backbone, making it a valuable intermediate in modern drug discovery. Researchers are increasingly interested in this compound due to its role in solid-phase peptide synthesis (SPPS), a technique revolutionizing biopharmaceutical development.

One of the most searched topics in organic chemistry today is the optimization of Fmoc-protected amino acid derivatives, and this compound fits squarely into that category. The Fmoc group is crucial for temporary amine protection during peptide chain assembly, while the bromine substituent offers potential for further functionalization via cross-coupling reactions. This dual functionality makes CAS No. 2172619-19-9 particularly attractive for researchers working on targeted drug delivery systems and bioconjugation strategies.

From a synthetic chemistry perspective, the α,β-unsaturated carboxylic acid portion of the molecule provides a reactive handle for Michael additions or nucleophilic substitutions, a feature frequently discussed in recent medicinal chemistry forums. The compound's conjugated system also contributes to its UV-vis absorption properties, making it useful for analytical method development. These characteristics align perfectly with current industry trends toward multifunctional building blocks for combinatorial chemistry.

The pharmaceutical industry's growing focus on peptide therapeutics has driven increased interest in compounds like 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbut-2-enoic acid. With over 60 peptide drugs approved in the U.S. and Europe, and hundreds in clinical trials, the demand for high-quality Fmoc-protected intermediates continues to rise. This compound's unique combination of protecting group stability and orthogonal reactivity positions it as a valuable asset in developing next-generation biologic drugs.

Analytical chemists have noted the compound's potential in HPLC method development, particularly for challenging separations of hydrophobic peptides. The bromine atom provides a heavy atom effect that can be exploited in mass spectrometry, while the chromophore-rich structure enables sensitive UV detection. These properties answer frequent queries about trace analysis techniques in modern laboratories working with complex organic molecules.

Recent advancements in automated peptide synthesizers have created new opportunities for utilizing this compound. Its compatibility with standard SPPS protocols while offering unique post-assembly modification sites makes it particularly valuable for creating tailored peptide conjugates. This addresses a common search trend regarding customizable biomolecules for specific therapeutic applications.

The compound's structure-activity relationship (SAR) potential is another area generating discussion. Medicinal chemists are exploring how modifications to the methylbutenoic acid moiety might influence target binding affinity or metabolic stability. These investigations align with current research priorities in small molecule drug discovery, particularly for challenging targets like protein-protein interactions.

From a regulatory perspective, the compound's well-defined synthetic pathway and characterizable intermediates make it attractive for Good Manufacturing Practice (GMP) applications. This responds to frequent industry searches about scalable synthetic routes for complex intermediates. The presence of the Fmoc group also simplifies purification monitoring, a critical factor in quality control protocols for pharmaceutical ingredients.

In the context of green chemistry initiatives, researchers are investigating solvent systems that maximize the compound's reactivity while minimizing environmental impact. This addresses growing concerns about sustainable synthetic methods in the pharmaceutical industry. The compound's bromine atom offers potential for atom-economical transformations, a hot topic in current process chemistry optimization.

Looking forward, the unique attributes of 4-{2-bromo-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-2-methylbut-2-enoic acid position it as a versatile tool for addressing multiple challenges in contemporary drug development. Its applications span from peptide vaccine design to prodrug development, making it a compound of significant interest across various research domains. As synthetic methodologies advance, we anticipate even broader utility for this structurally sophisticated molecule.